Cas no 16297-40-8 (Benzamide,N-[1-(4-chlorophenyl)-2-methyl-2-(1-piperidinyl)propylidene]-, hydrochloride(1:1))

• Product Name: Benzamide,N-[1-(4-chlorophenyl)-2-methyl-2-(1-piperidinyl)propylidene]-, hydrochloride(1:1)
• CAS No: 16297-40-8
• MF: C₂₂H₂₆Cl₂N₂O
• MW: 405.360643863678
• CID: 203313
• PubChem ID: 27800
• Update Time: 2025-04-19

Benzamide,N-[1-(4-chlorophenyl)-2-methyl-2-(1-piperidinyl)propylidene]-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[1-(4-chlorophenyl)-2-methyl-2-(1-piperidinyl)propylidene]-, hydrochloride(1:1)
• N-[1-(4-chlorophenyl)-2-methyl-2-piperidin-1-ium-1-ylpropylidene]benzamide,chloride
• N-(p-Chloro-alpha-(1-methyl-1-piperidinoethyl)benzilidene) benzamide monohydrochloride
• 16297-40-8
• Benzamide, N-(p-chloro-alpha-(1-methyl-1-piperidinoethyl)benzilidene)-, monohydrochloride

• Inchi： 1S/C22H25ClN2O.ClH/c1-22(2,25-15-7-4-8-16-25)20(17-11-13-19(23)14-12-17)24-21(26)18-9-5-3-6-10-18;/h3,5-6,9-14H,4,7-8,15-16H2,1-2H3;1H/b24-20+;
• InChI Key： KOMGCHZMRNTZGN-UUTNPJQJSA-N
• SMILES： ClC1C=CC(=CC=1)/C(/C(C)(C)[NH+]1CCCCC1)=N\C(C1C=CC=CC=1)=O.[Cl-]

Computed Properties

• Exact Mass: 377.9389
• Monoisotopic Mass: 404.142219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.9

Experimental Properties

• Boiling Point: 481.1°Cat760mmHg
• Flash Point: 244.7°C
• PSA: 35.33